Cas no 144797-68-2 (3,5-Difluoro-benzamidine Hydrochloride)

• Product Name: 3,5-Difluoro-benzamidine Hydrochloride
• CAS No: 144797-68-2
• MF: C₇H₇ClF₂N₂
• MW: 192.593687295914
• MDL: MFCD04114449
• CID: 108890
• PubChem ID: 14590722
• Update Time: 2025-11-02

3,5-Difluoro-benzamidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluorobenzamidine hydrochloride
• 3,5-DIFLUORO-BENZAMIDINE HYDROCHLORIDE
• 3,5-Difluorobenzene-1-carboximidamide hydrochloride
• 3,5-difluorobenzimidamide hydrochloride
• Benzenecarboximidamide,3,5-difluoro-, hydrochloride (1:1)
• 3,5-difluorobenzenecarboximidamide,hydrochloride
• 3,5-DIFLUOROBENZAMIDINE HCL
• 3,5-difluorobenzenecarboximidamide hydrochloride
• benzenecarboximidamide, 3,5-difluoro-, hydrochloride (1:1)
• 3,5-Difluoro-benzamidine, HCl
• AB18358
• RP03879
• BL
• 3,5-Difluorobenzamidinehydrochloride
• 3,5-difluorobenzenecarboximidamide;hydrochloride
• 144797-68-2
• AKOS005765947
• Benzenecarboximidamide, 3,5-difluoro-, monohydrochloride
• MFCD04114449
• Z3226566621
• W-205614
• EN300-7376930
• FT-0681988
• 3,5-difluoro-benzamidine hydrochloride, AldrichCPR
• SS-4067
• DTXSID40561948
• BL002354
• CS-0157681
• 3,5-Difluorobenzene-1-carboximidamide--hydrogen chloride (1/1)
• 3,5-Difluorobenzimidamide HCl
• SY110126
• A26167
• 3,5-Difluoro-benzamidine hydrochloride ,99%
• DB-063565
• 3,5-Difluoro-benzamidine Hydrochloride

• MDL： MFCD04114449
• Inchi： 1S/C7H6F2N2.ClH/c8-5-1-4(7(10)11)2-6(9)3-5;/h1-3H,(H3,10,11);1H
• InChI Key： QCCACCYICHJVIN-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=C(C(=N)N)C=1)F

Computed Properties

• Exact Mass: 192.02700
• Monoisotopic Mass: 192.026582
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9

Experimental Properties

• Boiling Point: 251°C at 760 mmHg
• Flash Point: 105.6°C
• PSA: 49.87000
• LogP: 2.85090

3,5-Difluoro-benzamidine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3,5-Difluoro-benzamidine Hydrochloride

3,5-Difluoro-benzamidine Hydrochloride (CAS No. 144797-68-2): Properties, Applications, and Market Insights

3,5-Difluoro-benzamidine Hydrochloride (CAS No. 144797-68-2) is a fluorinated benzamidine derivative widely used in pharmaceutical and chemical research. This compound, known for its unique fluorine-substituted aromatic structure, has gained significant attention due to its role in drug discovery and material science. The presence of two fluorine atoms at the 3 and 5 positions enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 3,5-Difluoro-benzamidine Hydrochloride is C₇H₇F₂N₂·HCl, with a molecular weight of 190.6 g/mol. Its hydrochloride salt form improves solubility in aqueous solutions, facilitating its use in biological assays. Researchers often utilize this compound to develop enzyme inhibitors, particularly targeting serine proteases, due to its strong affinity for arginine-like binding sites.

In recent years, the demand for fluorinated organic compounds like 3,5-Difluoro-benzamidine Hydrochloride has surged, driven by the growing pharmaceutical industry's need for bioactive molecules. Fluorination is a key strategy in drug design, as it can enhance metabolic stability, membrane permeability, and target selectivity. This trend aligns with current searches for "fluorine in drug discovery" and "benzamidine derivatives applications," reflecting industry interest in these topics.

The synthesis of 3,5-Difluoro-benzamidine Hydrochloride typically involves the reaction of 3,5-difluorobenzonitrile with hydroxylamine, followed by reduction and salt formation. This process yields a white to off-white crystalline powder that is stable under normal conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structure.

One of the most significant applications of 3,5-Difluoro-benzamidine Hydrochloride is in the development of trypsin-like protease inhibitors. These inhibitors have potential therapeutic applications in treating inflammatory diseases, coagulation disorders, and certain viral infections. The compound's ability to mimic the positively charged side chain of arginine makes it particularly valuable for studying protein-protein interactions.

From a market perspective, the global demand for specialty chemical intermediates like 3,5-Difluoro-benzamidine Hydrochloride continues to grow. Pharmaceutical companies and research institutions are increasingly searching for "high-purity benzamidine derivatives" and "custom fluorinated compounds," indicating strong market potential. The compound's versatility also extends to materials science, where fluorinated aromatics are used in advanced polymer formulations.

Quality control is paramount when working with 3,5-Difluoro-benzamidine Hydrochloride. Reputable suppliers typically provide certificates of analysis detailing parameters such as purity (often ≥98%), residual solvents, and heavy metal content. Proper storage conditions (typically 2-8°C in a dry environment) are essential to maintain the compound's stability over time.

Recent advancements in green chemistry have influenced the production of fluorinated compounds like 3,5-Difluoro-benzamidine Hydrochloride. Researchers are exploring more sustainable synthetic routes that reduce waste and energy consumption, responding to industry searches for "environmentally friendly chemical synthesis." These developments align with the broader trend toward sustainable pharmaceutical manufacturing.

The safety profile of 3,5-Difluoro-benzamidine Hydrochloride requires standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles, lab coat) should be used when handling the compound. Material safety data sheets (MSDS) provide detailed handling instructions and first-aid measures, addressing common search queries about "chemical handling precautions."

Looking ahead, the future of 3,5-Difluoro-benzamidine Hydrochloride appears promising. Its applications in medicinal chemistry continue to expand, particularly in the design of novel therapeutic agents. The growing interest in precision medicine and targeted therapies further underscores the importance of specialized intermediates like this fluorinated benzamidine derivative in modern drug development pipelines.